Cas no 36646-43-2 (Pyrazine, 2,2'-(1H-1,2,4-triazole-3,5-diyl)bis-)

• Product Name: Pyrazine, 2,2'-(1H-1,2,4-triazole-3,5-diyl)bis-
• CAS No: 36646-43-2
• MF: C₁₀H₇N₇
• MW: 225.209479570389
• CID: 1478310
• Update Time: 2024-08-23

Pyrazine, 2,2'-(1H-1,2,4-triazole-3,5-diyl)bis- Chemical and Physical Properties

Names and Identifiers

• Pyrazine, 2,2'-(1H-1,2,4-triazole-3,5-diyl)bis-

• Inchi： 1S/C10H7N7/c1-3-13-7(5-11-1)9-15-10(17-16-9)8-6-12-2-4-14-8/h1-6H,(H,15,16,17)
• InChI Key： XAAVFDCTXNDVKY-UHFFFAOYSA-N
• SMILES： N1C(C2=NC=CN=C2)=NC(C2=NC=CN=C2)=N1

Computed Properties

• Exact Mass: 225.07651

Experimental Properties

• Density: 1.428±0.06 g/cm3(Predicted)
• Melting Point: 277-278 °C(Solv: methanol (67-56-1))
• Boiling Point: 542.0±60.0 °C(Predicted)
• PSA: 93.13
• pka: 4.96±0.40(Predicted)